Cas no 899744-69-5 (N-(3,4-dimethoxyphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide)

• Product Name: N-(3,4-dimethoxyphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide
• CAS No: 899744-69-5
• MF: C₂₃H₃₀N₄O₆S
• MW: 490.572504520416
• CID: 5487350
• Update Time: 2025-10-31

N-(3,4-dimethoxyphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-dimethoxyanilino)-2-oxoethyl]-4-methyl-N-(4-methylphenyl)sulfonylpiperazine-1-carboxamide
• N-(3,4-dimethoxyphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide

• Inchi： 1S/C23H30N4O6S/c1-17-5-8-19(9-6-17)34(30,31)27(23(29)26-13-11-25(2)12-14-26)16-22(28)24-18-7-10-20(32-3)21(15-18)33-4/h5-10,15H,11-14,16H2,1-4H3,(H,24,28)
• InChI Key： RYLRNJCIYNRZKB-UHFFFAOYSA-N
• SMILES： N1(C(N(CC(NC2=CC=C(OC)C(OC)=C2)=O)S(C2=CC=C(C)C=C2)(=O)=O)=O)CCN(C)CC1

Additional information on N-(3,4-dimethoxyphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide

N-(3,4-Dimethoxyphenyl)-2-N-(4-Methylpiperazine-1-Carbonyl)4-Methylbenzenesulfonamidoacetamide: A Comprehensive Overview

The compound with CAS No 899744-69-5, known as N-(3,4-dimethoxyphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis, pharmacological properties, and recent advancements in its application.

The molecular structure of N-(3,4-dimethoxyphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide is characterized by the presence of a sulfonamide group, which is a key functional group in many bioactive compounds. The sulfonamide moiety is known for its ability to enhance the stability and bioavailability of drugs. Additionally, the molecule incorporates a piperazine ring, which is a six-membered heterocyclic structure commonly found in various pharmaceutical agents due to its ability to form hydrogen bonds and interact with biological targets.

Recent studies have highlighted the importance of N-(3,4-dimethoxyphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide in the development of novel therapeutic agents. Researchers have focused on its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, investigations into its inhibitory effects on kinases and proteases have shown promising results, suggesting its role in the treatment of conditions such as cancer and inflammatory diseases.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The use of protecting groups and precise control over reaction conditions are critical to achieving high yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable for large-scale production.

From an analytical standpoint, the compound has been thoroughly characterized using modern spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry). These analyses have confirmed the molecular structure and provided insights into its conformational flexibility and stability under various conditions.

In terms of pharmacokinetics, N-(3,4-dimethoxyphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide exhibits favorable absorption profiles in preclinical models. Its ability to cross biological membranes efficiently suggests potential for systemic drug delivery. However, further studies are required to evaluate its metabolism and excretion pathways in vivo.

The biological activity of this compound has been extensively studied in vitro and in vivo models. Preclinical data indicate that it demonstrates selective activity against specific cellular targets while minimizing off-target effects. This selectivity is crucial for reducing adverse effects in therapeutic applications.

Recent collaborative efforts between academic institutions and pharmaceutical companies have led to breakthroughs in understanding the mechanism of action of N-(3,4-dimethoxyphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide. These studies employ cutting-edge techniques such as X-ray crystallography and molecular docking simulations to elucidate how the compound interacts with its target proteins at the molecular level.

In conclusion, N-(3,4-dimethoxyphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide represents a significant advancement in medicinal chemistry. Its unique structural features, coupled with promising biological activities, position it as a candidate for future drug development pipelines. Continued research into its pharmacological properties and therapeutic applications will undoubtedly contribute to the advancement of novel treatments for various diseases.